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Compound of Interest

Compound Name: Allyl methyl tetrasulfide

CAS No.: 90195-83-8

Cat. No.: B1615874

Get Quote

Executive Summary
Allyl Methyl Tetrasulfide (AMTS) (IUPAC: 1-methyl-4-(prop-2-en-1-yl)tetrasulfane) is a minor

but pharmacologically significant component of garlic essential oil. Unlike its symmetric

homologs (e.g., diallyl tetrasulfide), AMTS possesses an asymmetric structure (

), presenting unique spectroscopic challenges. This guide provides a definitive protocol for its
identification, distinguishing it from abundant di- and trisulfides using MS fragmentation
patterns and NMR chemical shift trends.

Property Data

Formula

Molecular Weight 184.37 g/mol

CAS Number 90195-83-8

Key Application
Anti-cancer research, antimicrobial agents, food

chemistry profiling.
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Synthesis and Isolation Protocols
To obtain high-purity AMTS for characterization, researchers typically employ oxidative cross-

coupling or fractional isolation from garlic oil.

Synthesis via Oxidative Cross-Coupling (Scrambling)
This method relies on the random oxidation of mixed thiols, yielding a statistical distribution of

polysulfides which must be purified.

Reagents: Allyl mercaptan (2-propene-1-thiol), Methyl mercaptan (methanethiol), Elemental

Sulfur (

), Catalytic amine (e.g.,

).

Procedure:

Dissolve elemental sulfur in the thiol mixture (1:1 molar ratio) at 25°C.

Stir for 2 hours to allow polysulfide chain elongation.

Purification: The reaction yields a mixture (

,

,

). Isolate AMTS using preparative HPLC (C18 reverse-phase) or flash chromatography
(Silica gel, Hexane/EtOAc gradient).

Isolation from Garlic Oil
Source: Steam-distilled garlic oil.

Method: HPLC on a Porous Graphitic Carbon (PGC) column is superior to C18 for

separating polysulfide isomers.
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Elution: Acetonitrile/Water gradient. AMTS typically elutes between Diallyl Trisulfide (DATS)

and Diallyl Tetrasulfide (DATTS).

GC-MS Characterization
Gas Chromatography-Mass Spectrometry is the primary tool for identifying AMTS in complex

matrices. The molecule is thermally labile; injector temperatures should be kept

to minimize disproportionation.

Fragmentation Logic
The mass spectrum of AMTS is dominated by the cleavage of the weak S-S bonds.

Molecular Ion (

): Observed at m/z 184. (Often weak due to instability).

Base Peak: Typically m/z 41 (

) or m/z 64 (

) depending on ionization energy.

Diagnostic Fragments:

m/z 143 (

): Loss of the allyl group (

).

m/z 169 (

): Loss of the methyl group (

).

m/z 79/80: Methyl trisulfide fragment (

rearrangement).
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Mass Spectrum Data Table
m/z (Mass-to-
Charge)

Relative
Abundance (%)

Ion Assignment Fragment Structure

184 5 - 15%

143 10 - 20%

111 20 - 30%

73 40 - 60%

64 50 - 80%

41 100% (Base)

Fragmentation Pathway Diagram
The following diagram illustrates the primary dissociation pathways under Electron Impact (EI,

70eV).

Molecular Ion
[AMTS]•+
m/z 184

Loss of Allyl
[CH3-S4]+

m/z 143

- C3H5• (41)

Loss of Methyl
[Allyl-S4]+
m/z 169

- CH3• (15)

Allyl Cation
[C3H5]+

m/z 41 (Base)

Heterolytic Cleavage

Diatomic Sulfur
[S2]•+
m/z 64

Rearrangement

S-S Cleavage
[CH3-S2]+

m/z 79

- S2

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway for Allyl Methyl Tetrasulfide showing major

diagnostic ions.
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NMR Spectroscopy
Nuclear Magnetic Resonance is the gold standard for structural confirmation. The asymmetry

of AMTS results in distinct chemical shifts compared to Diallyl Tetrasulfide.

1H NMR (Proton)
The polysulfide chain length exerts a deshielding effect. As the sulfur chain grows (

), the

-protons (Methyl and Allyl

) shift downfield.

Solvent:

(Chloroform-d)

Frequency: 400-600 MHz recommended for resolution.

Proton
Group

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Methyl 2.62 - 2.66 Singlet (s) 3H -

Deshielded

vs.

(~2.3) and

(~2.55).

Allyl 3.65 - 3.72 Doublet (d) 2H

-protons

adjacent to

chain.

Terminal =CH 5.15 - 5.25 Multiplet (m) 2H -
Vinyl protons

(cis/trans).

Internal =CH 5.85 - 5.95 Multiplet (m) 1H -
Methine vinyl

proton.
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Differentiation Note:

Allyl Methyl Disulfide:[1][2] Methyl

2.32, Allyl

3.34.

Allyl Methyl Trisulfide:[1][3] Methyl

2.56, Allyl

3.55.

AMTS: The downfield shift to >2.60 ppm (Me) and >3.65 ppm (Allyl) is diagnostic.

13C NMR (Carbon)
The

spectrum confirms the asymmetry, showing four distinct carbon environments.

Carbon
Environment

Shift (

, ppm)
Type Notes

Methyl 22.5 - 23.0
Typical

region.

Allyl 41.8 - 42.5

Significantly

deshielded by

tetrasulfide.

Terminal =CH 118.5
Characteristic vinyl

signal.

Internal =CH 133.0
Characteristic vinyl

signal.

Identification Workflow
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To confirm AMTS in a sample, follow this self-validating logic flow.

Unknown Sample
(Garlic Oil/Extract)

GC-MS Analysis
(Splitless, <200°C)

Filter Candidates:
m/z 184 present? 1H NMR

(CDCl3)

Yes

Check Asymmetry:
Singlet (Me) + Doublet (Allyl)?

Ratio 4:0
(Symmetric DATS)

CONFIRMED:
Allyl Methyl Tetrasulfide

Ratio 3:2

Click to download full resolution via product page

Figure 2: Analytical workflow for the discrimination of asymmetric polysulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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